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Compound of Interest

Compound Name: Oleonitrile

Cat. No.: B091845

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Oleonitrile ((92)-octadec-9-enenitrile) is a long-chain fatty nitrile with significant potential in
various industrial and scientific applications, including as a precursor for amines and as a
plasticizer. A thorough understanding of its solubility in different organic solvents is crucial for its
application in synthesis, formulation, and purification processes. This technical guide provides
a comprehensive overview of the solubility characteristics of oleonitrile, detailed experimental
protocols for solubility determination, and a visual representation of the experimental workflow.

While specific quantitative solubility data for oleonitrile is not extensively available in public
literature, this guide compiles estimated solubility based on the known behavior of structurally
similar long-chain fatty acids and nitriles. The provided data and protocols are intended to
serve as a valuable resource for researchers working with oleonitrile and related compounds.

Physicochemical Properties of Oleonitrile

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b091845?utm_src=pdf-interest
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CisHs3N

Molecular Weight 263.47 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point Approximately 330-340 °C at 760 mmHg
Melting Point Approximately 4-5 °C

Water Solubility

Insoluble

Solubility of Oleonitrile in Organic Solvents

Oleonitrile, with its long C18 hydrocarbon chain, is a nonpolar molecule. The presence of the

nitrile (-C=N) group introduces a degree of polarity. Following the principle of "like dissolves

like," oleonitrile is expected to be readily soluble in nonpolar and moderately polar organic

solvents, while its solubility in highly polar solvents is limited.

Estimated Solubility Data

The following table summarizes the estimated solubility of oleonitrile in a range of common

organic solvents at ambient temperature (approximately 20-25 °C). These estimations are

based on the reported solubilities of oleic acid, stearic acid, and other long-chain fatty acids

and nitriles.
Solvent Solvent Type Estimated Solubility (
g/100 mL)
Hexane Nonpolar > 50
Toluene Nonpolar (Aromatic) > 50
Acetone Polar Aprotic 10-50
Ethanol Polar Protic 5-20
Methanol Polar Protic 1-10
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Note: This data is estimated and should be confirmed experimentally for precise applications.

Experimental Protocol: Gravimetric Method for
Solubility Determination

The gravimetric method is a reliable and straightforward technique for determining the solubility
of a non-volatile solute like oleonitrile in a volatile organic solvent.

Materials and Apparatus

o Oleonitrile (high purity)

o Selected organic solvents (analytical grade)

e Analytical balance (readable to +0.0001 g)

e Thermostatically controlled water bath or incubator

 Vials with screw caps (e.g., 20 mL scintillation vials)

e Volumetric flasks (various sizes)

e Pipettes and syringes

 Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.22 um PTFE)
o Evaporating dishes or pre-weighed aluminum pans

¢ Oven or vacuum oven

Procedure

e Preparation of Saturated Solution:

o Add an excess amount of oleonitrile to a vial containing a known volume (e.g., 10 mL) of
the chosen organic solvent. An excess is ensured when a visible amount of undissolved
oleonitrile remains at the bottom of the vial.

o Securely cap the vial to prevent solvent evaporation.
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o Place the vial in a thermostatically controlled water bath or incubator set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached. A magnetic stirrer or a shaker can be used for this purpose.

o Sample Collection and Filtration:

o Allow the vial to stand undisturbed at the set temperature for at least 2 hours to let the
excess solute settle.

o Carefully draw a known volume (e.g., 5 mL) of the supernatant (the clear saturated
solution) using a pre-warmed pipette to avoid precipitation due to temperature changes.

o Immediately filter the collected supernatant through a syringe filter into a pre-weighed
evaporating dish or aluminum pan. This step is crucial to remove any undissolved
microparticles.

e Solvent Evaporation and Mass Determination:
o Record the exact weight of the evaporating dish containing the filtered solution.

o Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent
without degrading the oleonitrile (e.g., 60-80 °C). For high-boiling point solvents, a
vacuum oven is recommended.

o Continue heating until all the solvent has evaporated and a constant weight of the
oleonitrile residue is achieved. This can be confirmed by repeated weighing until the
mass does not change significantly between measurements.

o Record the final weight of the evaporating dish with the dry oleonitrile residue.

Calculation of Solubility

The solubility is calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of filtrate
collected) * 100
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Visualization of Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of oleonitrile
solubility.
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1. Preparation of Saturated Solution
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Caption: Gravimetric method workflow for solubility determination.
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Disclaimer: The quantitative solubility data provided in this document are estimations based on
structurally related compounds and should be experimentally verified for critical applications.
The experimental protocol is a general guideline and may require optimization based on
specific laboratory conditions and equipment.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of
Oleonitrile in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091845#solubility-of-oleonitrile-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b091845#solubility-of-oleonitrile-in-organic-solvents
https://www.benchchem.com/product/b091845#solubility-of-oleonitrile-in-organic-solvents
https://www.benchchem.com/product/b091845#solubility-of-oleonitrile-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

